6-[5-[3-(3-Methylthiophen-2-yl)propanoyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[5-[3-(3-methylthiophen-2-yl)propanoyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H22N4OS/c1-14-6-7-26-18(14)3-5-20(25)24-12-16-10-23(11-17(16)13-24)19-4-2-15(8-21)9-22-19/h2,4,6-7,9,16-17H,3,5,10-13H2,1H3
• InChI Key: FVDVAWFZOJHYKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2CC3CN(CC3C2)C4=NC=C(C=C4)C#N
• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol

Description

The compound “6-[5-[3-(3-Methylthiophen-2-yl)propanoyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile” is a complex organic molecule. It has a molecular formula of C20H22N4OS.

Scientific Research Applications

Structural and Optical Characteristics

Research on pyridine derivatives, such as "4-(4-Methoxyphenyl)-2,6-bis(methylthio)pyridine-3-carbonitrile," showcases the diversity in structural and optical properties these compounds can exhibit. The synthesis and characterization of these compounds offer insights into their molecular packing, crystallography, and potential optical applications. These characteristics are foundational for applications in materials science, particularly in the development of novel optical materials and sensors (George et al., 1998).

Electronic and Diode Applications

Studies on "Structural, optical and junction characteristics of pyrazolo pyridine derivatives" demonstrate the electronic and diode characteristics of pyridine derivatives, revealing their potential in fabricating heterojunctions and photosensors. This research contributes to the understanding of electronic properties and the design of devices based on these organic compounds, indicating their significance in electronic and photonic technologies (Zedan et al., 2020).

Synthesis and Molecular Structure

The synthesis and crystal structure determination of compounds like "6,7‐dihydro‐2‐methoxy‐4‐(substituted)‐5H ‐benzo[6,7]cyclohepta[1,2‐b ]pyridine‐3‐carbonitrile" provide valuable information on the molecular architecture and potential reactivity of pyridine-based compounds. Such studies are crucial for the development of new synthetic strategies and for understanding the structure-activity relationships that govern the properties of these molecules (Moustafa & Girgis, 2007).

Antimicrobial and Antioxidant Properties

Research on "Synthesis, Molecular Docking and In Vitro Screening of Some Newly Synthesized Triazolopyridine, Pyridotriazine and Pyridine–Pyrazole Hybrid Derivatives" explores the bioactivity of pyridine derivatives, highlighting their potential antimicrobial and antioxidant properties. Such studies underscore the relevance of pyridine derivatives in pharmaceutical research, offering a basis for the development of new therapeutic agents (Flefel et al., 2018).